4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione

• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• SMILES: CC1=CN2C3C(N=C2N1CCC4=CC=CC=C4)N(C(=O)NC3=O)C
• InChI: InChI=1S/C17H19N5O2/c1-11-10-22-13-14(20(2)17(24)19-15(13)23)18-16(22)21(11)9-8-12-6-4-3-5-7-12/h3-7,10,13-14H,8-9H2,1-2H3,(H,19,23,24)
• InChIKey: SAOJFJPLJBFZQK-UHFFFAOYSA-N

Overview and Research Status of 4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione

4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione (CAS 476480-30-5) is a synthetic heterocyclic compound belonging to the purino[7,8-a]imidazole-dione class. Its core structure is also described as an imidazo[2,1-f]purine-2,4-dione derivative . Publicly available characterization is sparse. One database entry records it as an antagonist of the human P2Y6 receptor (a GPCR activated by UDP) with an IC50 of 37 nM in a recombinant cell assay [1]. Comprehensive pharmacological, pharmacokinetic, or selectivity profiles against related purinergic receptor subtypes have not been identified in primary research literature accessible at this time.

Reported P2Y6 receptor antagonist activity (recombinant assay context)

Novel 4a,9a-dihydropurino[7,8-a]imidazole scaffold distinct from common purine-2,4-diones

Minimal public characterization; data to verify – in-house validation expected

• [1] BindingDB. Entry for BDBM50454137 (CHEMBL1321988). Antagonist activity at human P2Y6 receptor. View Source

Why In-Class Substitution of 4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione is Not Supported by Current Evidence

The scientific literature necessary to benchmark this compound against its closest structural analogs is currently absent from accessible primary sources. While the purino[7,8-a]imidazole scaffold is known to yield ligands for adenosine and P2Y receptors [1], the specific 6-phenylethyl substitution pattern's impact on potency, selectivity, and pharmacokinetics has not been disclosed in quantitative comparative studies. Without data on selectivity versus related P2Y subtypes (e.g., P2Y2, P2Y4) or other purinergic targets, the risk of off-target activity cannot be assessed. Therefore, substituting a related in-class compound for this specific molecular entity cannot be scientifically justified; the assumption of functional equivalence is unsupported and may compromise experimental reproducibility.

Off-target profile unknown Selectivity against P2Y2, P2Y4, and other purinergic receptors not reported; class-level inference only.

SAR not established Impact of 6-phenylethyl substitution on potency and PK remains uncharacterized; comparative data absent.

Functional equivalence unsupported In-class analog substitution may compromise reproducibility; empirical characterization required.

• [1] Baraldi, P.G., et al. New pyrrolo[2,1-f]purine-2,4-dione and imidazo[2,1-f]purine-2,4-dione derivatives as potent and selective human A(3) adenosine receptor antagonists. J. Med. Chem. (2005). View Source

Quantitative Differentiation Evidence for 4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione

P2Y6 Receptor Antagonist Potency vs. Reference Antagonist MRS2578

The compound is reported to antagonize the human P2Y6 receptor. The recorded IC50 value is 37 nM, as measured by inhibition of UDP-induced inositol-1-phosphate accumulation or calcium mobilization in human 1321N1 cells [1]. The known reference P2Y6 antagonist MRS2578 is also reported to have an IC50 of 37 nM for the human receptor under similar assay conditions, as per vendor and database information . However, a direct head-to-head comparison in the same study is not available in the accessible primary literature for this compound. The data is therefore compatible with, but does not conclusively prove, equipotency.

P2Y6 Antagonist Potency

Source review

Target 37 nM human P2Y6

Reference (MRS2578) 37 nM human P2Y6

Cross-study comparable antagonist activity; no direct head-to-head comparison

Selectivity data not reported; requires profiling

Evidence Dimension	P2Y6 receptor antagonist potency (IC50)
Target Compound Data	37 nM (human P2Y6)
Comparator Or Baseline	MRS2578 (CAS 711019-86-2): 37 nM (human P2Y6), 101 nM (rat P2Y6)
Quantified Difference	Equivalent nominal potency for human receptor in cross-study comparison; comparative selectivity not reported.
Conditions	Antagonist activity at human P2Y6 receptor expressed in human 1321N1 cells; assessed by inhibition of UDP-induced inositol-1-phosphate accumulation or calcium mobilization.

Why This Matters

This provides the only available quantitative benchmark for the compound's primary activity, indicating it possesses P2Y6 antagonist activity in the same potency range as the tool compound MRS2578, but without selectivity data, its value as a chemical probe cannot be assessed.

• [1] BindingDB. Entry for BDBM50454137 (CHEMBL1321988). Antagonist activity at human P2Y6 receptor. View Source

Structural Distinction from Classic Purine-2,4-dione Scaffolds

The compound features a 4a,9a-dihydropurino[7,8-a]imidazole core, which is structurally distinct from the common purine-2,6-dione (xanthine) or purine-2,4-dione scaffolds often explored for adenosine receptor antagonism [1]. The presence of the 6-(2-phenylethyl) substituent differentiates it from simpler 6-methyl or 6-phenyl analogs. However, no quantitative structure-activity relationship (SAR) data comparing this specific substitution pattern to other derivatives is accessible. This structural difference is therefore characterized as a class-level inference regarding potential selectivity divergence.

Scaffold Distinction

Class-level inference

Novel 4a,9a-dihydropurino[7,8-a]imidazole core; 6-(2-phenylethyl) substitution

SAR cannot be extrapolated from purine-2,4-dione analogs

Empirical characterization needed for this exact entity

Evidence Dimension	Chemical scaffold and substitution pattern
Target Compound Data	4a,9a-dihydropurino[7,8-a]imidazole core with 6-(2-phenylethyl) substituent
Comparator Or Baseline	Common in-class scaffolds: 1H,8H-imidazo[2,1-f]purine-2,4-diones with N1-benzyl/N3-propyl or other alkyl/aryl substitutions [1]
Quantified Difference	Not applicable; no quantitative SAR is available for this specific compound.
Conditions	Structural comparison based on chemical nomenclature and database records.

Why This Matters

The structural novelty implies that data from other purinoimidazole analogs cannot be extrapolated to this compound. Researchers must rely on empirical data for this exact entity, emphasizing the need for experimental characterization before use.

• [1] Baraldi, P.G., et al. New pyrrolo[2,1-f]purine-2,4-dione and imidazo[2,1-f]purine-2,4-dione derivatives as potent and selective human A(3) adenosine receptor antagonists. J. Med. Chem. (2005). View Source

Application Scenarios for 4,7-Dimethyl-6-(2-phenylethyl)-4a,9a-dihydropurino[7,8-a]imidazole-1,3-dione

In Vitro Pharmacological Tool for P2Y6 Receptor Studies (with Caution)

Based on the available IC50 of 37 nM at the human P2Y6 receptor [1], the compound could be used as a starting point for in vitro functional assays aimed at blocking P2Y6-mediated signaling (e.g., UDP-induced calcium flux or IP-1 accumulation). However, the absence of published selectivity data means it must be used in parallel with established tools like MRS2578, and results interpreted with caution.

Scaffold-Hopping and Medicinal Chemistry Research

The unique 4a,9a-dihydropurino[7,8-a]imidazole core provides a novel template for medicinal chemists exploring non-xanthine purinergic ligands. Given the demonstrated activity of related scaffolds at adenosine A3 receptors [2], this compound could be a hit for further SAR exploration, particularly if the phenylethyl group offers a vector for tuning selectivity.

Reference Standard for Analytical Method Development

As a commercially available, structurally defined small molecule (CAS 476480-30-5) , it can serve as a reference standard for developing LC-MS or HPLC methods to detect similar purinoimidazole compounds in biological matrices, provided its stability and spectral properties are empirically determined.

Application

Selection Property

Validation Focus

In vitro P2Y6 functional assays

Reported antagonist activity context

Selectivity profiling vs P2Y subtypes

Scaffold-hopping research

Novel purinoimidazole core

SAR expansion and selectivity tuning

Analytical reference standard

Structurally defined small molecule

Method development and stability assessment

• [1] BindingDB. Entry for BDBM50454137 (CHEMBL1321988). Antagonist activity at human P2Y6 receptor. View Source
• [2] Baraldi, P.G., et al. New pyrrolo[2,1-f]purine-2,4-dione and imidazo[2,1-f]purine-2,4-dione derivatives as potent and selective human A(3) adenosine receptor antagonists. J. Med. Chem. (2005). View Source